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Compound of Interest

Compound Name: 2-Bromo-5-nitroanisole

Cat. No.: B183279 Get Quote

This guide provides a focused analysis of the fundamental molecular properties of 2-Bromo-5-
nitroanisole, a chemical compound of interest to researchers and professionals in drug

development and organic synthesis.

Molecular Formula and Weight
2-Bromo-5-nitroanisole is an organic compound with the chemical formula C7H6BrNO3.[1][2]

[3][4][5] Its molecular weight is approximately 232.03 g/mol .[3][4][5][6] The precise molecular

weight is derived from the sum of the atomic weights of its constituent atoms.

Quantitative Molecular Data
The elemental composition and corresponding contribution to the total molecular weight of 2-
Bromo-5-nitroanisole are detailed in the table below. This information is crucial for

stoichiometric calculations in chemical reactions and for analytical characterization.
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Element Symbol Atomic Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904 79.904

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 18 232.033

Molecular Structure
The structural arrangement of atoms in 2-Bromo-5-nitroanisole is a key determinant of its

chemical reactivity and physical properties. The molecule consists of a benzene ring

substituted with a methoxy group (-OCH3), a bromine atom (-Br), and a nitro group (-NO2). The

IUPAC name for this compound is 1-bromo-2-methoxy-4-nitrobenzene.[1][3]
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Caption: Molecular structure of 2-Bromo-5-nitroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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